Cas no 1807085-00-2 (Ethyl 4-aminomethyl-2-chloro-6-cyanophenylacetate)

• Product Name: Ethyl 4-aminomethyl-2-chloro-6-cyanophenylacetate
• CAS No: 1807085-00-2
• MF: C₁₂H₁₃ClN₂O₂
• MW: 252.696821928024
• CID: 4946207
• Update Time: 2025-05-23

Ethyl 4-aminomethyl-2-chloro-6-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-aminomethyl-2-chloro-6-cyanophenylacetate

• Inchi： 1S/C12H13ClN2O2/c1-2-17-12(16)5-10-9(7-15)3-8(6-14)4-11(10)13/h3-4H,2,5-6,14H2,1H3
• InChI Key： HOAMCWQCOMYBME-UHFFFAOYSA-N
• SMILES： ClC1=CC(CN)=CC(C#N)=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 313
• XLogP3: 1.3
• Topological Polar Surface Area: 76.1

Additional information on Ethyl 4-aminomethyl-2-chloro-6-cyanophenylacetate

Comprehensive Overview of Ethyl 4-aminomethyl-2-chloro-6-cyanophenylacetate (CAS No. 1807085-00-2)

Ethyl 4-aminomethyl-2-chloro-6-cyanophenylacetate (CAS No. 1807085-00-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its unique chloro, cyano, and aminomethyl functional groups, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals often search for "synthesis of Ethyl 4-aminomethyl-2-chloro-6-cyanophenylacetate" or "applications of CAS 1807085-00-2," reflecting its growing relevance in drug discovery and crop protection formulations.

The molecular structure of Ethyl 4-aminomethyl-2-chloro-6-cyanophenylacetate combines aromatic and aliphatic components, enabling diverse chemical transformations. Its cyano group (-CN) is particularly noteworthy, as it facilitates nucleophilic additions and serves as a precursor for carboxylic acids or amides. Meanwhile, the chloro substituent enhances electrophilic aromatic substitution potential, a feature frequently explored in "structure-activity relationship (SAR) studies." Such properties align with current trends in fragment-based drug design, where modular building blocks like this compound are pivotal.

In the context of sustainability, CAS 1807085-00-2 has been investigated for eco-friendly synthetic routes. Queries like "green synthesis of chloro-cyanophenylacetate derivatives" highlight the demand for sustainable methodologies. Recent publications emphasize catalytic approaches to minimize waste, resonating with the principles of green chemistry. The compound’s ethyl ester moiety also allows for controlled hydrolysis, enabling precise release of active fragments—a strategy leveraged in prodrug development.

From an analytical perspective, Ethyl 4-aminomethyl-2-chloro-6-cyanophenylacetate requires advanced characterization techniques. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are commonly employed to verify purity and structural integrity. Search terms such as "NMR data for CAS 1807085-00-2" or "HPLC methods for phenylacetate derivatives" underscore the need for reliable analytical protocols. These methods are critical for quality control in industrial-scale production.

The agrochemical sector has shown interest in CAS 1807085-00-2 due to its potential as a scaffold for novel pesticides. With increasing global focus on food security, researchers explore "chloro-cyanophenylacetate-based herbicides" as alternatives to conventional agents. The compound’s ability to modulate plant enzyme activity aligns with precision agriculture trends, addressing challenges like herbicide resistance.

In summary, Ethyl 4-aminomethyl-2-chloro-6-cyanophenylacetate (CAS No. 1807085-00-2) represents a multifaceted tool for modern chemistry. Its applications span pharmaceuticals, agrochemicals, and material science, driven by its adaptable functional groups. As innovation prioritizes efficiency and sustainability, this compound will likely remain a focal point in interdisciplinary research.